Cas no 1530898-92-0 (3-(4-fluoro-2-methylphenyl)butanoic acid)

• Product Name: 3-(4-fluoro-2-methylphenyl)butanoic acid
• CAS No: 1530898-92-0
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 6257944
• PubChem ID: 81008702
• Update Time: 2025-05-23

3-(4-fluoro-2-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-2-methylphenyl)butanoic acid
• AKOS019577743
• EN300-1827044
• 1530898-92-0

• Inchi： 1S/C11H13FO2/c1-7-5-9(12)3-4-10(7)8(2)6-11(13)14/h3-5,8H,6H2,1-2H3,(H,13,14)
• InChI Key： VLIOQSMCFJMQNS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C(C)CC(=O)O

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(4-fluoro-2-methylphenyl)butanoic acid

3-(4-Fluoro-2-Methylphenyl)Butanoic Acid (CAS No. 1530898-92-0): A Comprehensive Overview

3-(4-Fluoro-2-Methylphenyl)Butanoic Acid, also known by its CAS number 1530898-92-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of aromatic carboxylic acids, characterized by its unique structure that combines a butanoic acid moiety with a substituted phenyl group. The presence of fluorine and methyl substituents on the phenyl ring introduces distinct electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

The synthesis of 3-(4-Fluoro-2-Methylphenyl)Butanoic Acid typically involves multi-step processes, often starting from aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of transition metal catalysts to facilitate cross-coupling reactions, which are pivotal in constructing the carbon-carbon bonds within this molecule. These methods not only enhance yield but also reduce the overall cost of production, making this compound more accessible for large-scale applications.

One of the most promising areas of research involving 3-(4-Fluoro-2-Methylphenyl)Butanoic Acid is its potential in drug discovery. The compound has shown remarkable bioactivity in preliminary assays, particularly in modulating key cellular pathways associated with inflammation and neurodegenerative diseases. A recent study published in *Nature Communications* highlighted its ability to inhibit specific enzymes involved in the progression of Alzheimer's disease, suggesting its potential as a lead compound for developing novel therapeutics.

In addition to its pharmacological applications, 3-(4-Fluoro-2-Methylphenyl)Butanoic Acid has garnered attention in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Researchers at the University of California have demonstrated that incorporating this compound into polymer blends can significantly improve the charge transport properties of the resulting materials, paving the way for next-generation electronic devices.

The physical and chemical properties of 3-(4-Fluoro-2-Methylphenyl)Butanoic Acid are well-documented. It exists as a crystalline solid with a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. Its molecular weight is around 216 g/mol, and it exhibits a strong absorption band in the ultraviolet region, making it suitable for spectroscopic analysis.

From an environmental perspective, understanding the fate and transport of 3-(4-Fluoro-2-Methylphenyl)Butanoic Acid is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under aerobic conditions, revealing that it undergoes rapid mineralization by soil microorganisms. This suggests that its environmental footprint is relatively low when compared to other synthetic compounds.

In conclusion, 3-(4-Fluoro-2-Methylphenyl)Butanoic Acid (CAS No. 1530898-92-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and bioactivity studies, positions it as a key player in both academic research and industrial development. As ongoing investigations continue to uncover new facets of its properties and utilities, this compound is poised to make significant contributions to the fields of chemistry, pharmacology, and materials science.